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Introduction
D-Melibiose, a disaccharide composed of α-D-galactose and D-glucose, serves as a crucial

component in various microbiological differential media. Its primary application lies in the

differentiation and identification of microorganisms, particularly bacteria and yeasts, based on

their ability to ferment this sugar. The fermentation of D-melibiose, catalyzed by the enzyme α-

galactosidase, results in the production of acidic byproducts. This metabolic capability is not

universal among microorganisms, making melibiose an excellent differential agent when

combined with a pH indicator in a culture medium. A resulting change in the color of the

medium provides a clear visual cue for melibiose fermentation, aiding in the presumptive

identification of various species.

Principle of Differentiation
The biochemical basis for differentiation using D-melibiose lies in the presence or absence of

two key proteins: a melibiose permease for the transport of the sugar into the cell and an α-

galactosidase to hydrolyze it into monosaccharides (galactose and glucose) that can then enter

glycolysis.[1][2] Microorganisms that can ferment melibiose will produce acidic end products,
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lowering the pH of the culture medium.[3][4] When a pH indicator is incorporated into the

medium, this drop in pH causes a distinct color change. For instance, in Phenol Red Melibiose

Broth, a positive fermentation reaction is indicated by a color change from red to yellow.[3]

Similarly, on MacConkey agar supplemented with melibiose, fermenting colonies will appear

pink to red due to the neutral red indicator.[5]

Applications in Microbiology
D-Melibiose is utilized in a variety of microbiological applications for the differentiation of:

Enterobacteriaceae: Melibiose fermentation is a key test for differentiating between species

of Klebsiella, Enterobacter, Escherichia, and Salmonella.[5] For example, it can aid in

distinguishing between the plant pathogenic bacteria Klebsiella pneumoniae and K. variicola.

Escherichia albertii from E. coli and Salmonella: A specialized medium, Melibiose-X-Gal-

MacConkey (MXgMac) agar, has been developed for the presumptive differentiation of these

important enteric pathogens. E. albertii is typically melibiose-negative, while Salmonella is

melibiose-positive and E. coli is lactose-positive (indicated by X-Gal).[5]

Yeast Species: The ability to ferment melibiose is a classic method for differentiating

between brewing yeast strains. Saccharomyces pastorianus (lager yeast) can ferment

melibiose, whereas Saccharomyces cerevisiae (ale yeast) cannot.[1][2]

Data Presentation: Melibiose Fermentation
Reactions
The following tables summarize the expected melibiose fermentation reactions for various

microorganisms on commonly used differential media.

Table 1: Melibiose Fermentation Reactions of Selected Enterobacteriaceae
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Organism
Phenol Red Melibiose
Broth

Melibiose-supplemented
MacConkey Agar

Escherichia coli Variable
Variable (Pink/Red or

Colorless)

Salmonella enterica Positive (Yellow) Positive (Pink/Red)

Escherichia albertii Negative (Red) Negative (Colorless)

Klebsiella pneumoniae Positive (Yellow) Positive (Pink/Red)

Klebsiella oxytoca Positive (Yellow) Positive (Pink/Red)

Enterobacter aerogenes Positive (Yellow) Positive (Pink/Red)

Shigella spp. Negative (Red) Negative (Colorless)

Proteus vulgaris Negative (Red) Negative (Colorless)

Yersinia intermedia Positive (Yellow) Positive (Pink/Red)

Table 2: Melibiose Fermentation Reactions of Selected Yeasts

Organism Melibiose Fermentation

Saccharomyces pastorianus Positive

Saccharomyces cerevisiae Negative

Candida albicans Negative

Kluyveromyces marxianus Variable
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Caption: Biochemical pathway of D-Melibiose metabolism in bacteria.
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Caption: Simplified regulation of the mel operon in E. coli.
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Caption: General experimental workflow for melibiose fermentation testing.

Experimental Protocols
Protocol 1: Preparation of Phenol Red Melibiose Broth
Objective: To prepare a broth medium for the determination of melibiose fermentation by pure

cultures of microorganisms.

Materials:

Phenol Red Broth Base

D-(+)-Melibiose

Distilled or deionized water
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Test tubes

Durham tubes (optional, for gas detection)

Autoclave

Sterile filtration unit (optional)

Composition of Phenol Red Broth Base (per liter):

Component Amount

Proteose Peptone 10.0 g

Beef Extract 1.0 g

Sodium Chloride 5.0 g

Phenol Red 0.018 g

Procedure:

Prepare the Broth Base: Suspend the components of the Phenol Red Broth Base in 1 liter of

distilled water. Heat with gentle agitation to dissolve the medium completely.[6]

Add Melibiose: Add 5.0 to 10.0 grams of D-(+)-Melibiose to the broth base and mix until

dissolved. This will result in a final concentration of 0.5% to 1.0%.[3]

Dispense: Dispense the medium into test tubes. If gas production is to be monitored, insert

an inverted Durham tube into each test tube.

Sterilization:

Method A (Autoclaving): Sterilize the prepared medium by autoclaving at 121°C for 15

minutes.[6] Note that autoclaving carbohydrates can sometimes lead to caramelization.

Method B (Sterile Filtration): Alternatively, autoclave the broth base without melibiose.

Prepare a concentrated stock solution of D-Melibiose, sterilize it by filtration through a
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0.22 µm membrane filter, and aseptically add it to the sterile, cooled broth base to the

desired final concentration.[7]

Quality Control: After cooling, the uninoculated medium should be a clear, red-orange color.

Storage: Store the prepared medium at 2-8°C.

Protocol 2: Performing the Melibiose Fermentation Test
Objective: To determine the ability of a microorganism to ferment D-melibiose.

Materials:

Prepared Phenol Red Melibiose Broth tubes

Pure culture of the test microorganism (18-24 hour culture)

Sterile inoculating loop or needle

Incubator

Procedure:

Inoculation: Aseptically inoculate a tube of Phenol Red Melibiose Broth with a well-isolated

colony of the test organism.[3]

Incubation: Incubate the inoculated tube at 35-37°C for 18-24 hours. Some fastidious

organisms may require longer incubation periods.[3]

Observation: Observe the tube for a color change.

Interpretation of Results:

Positive: A change in the color of the medium from red to yellow indicates acid production

and a positive fermentation reaction.[3]

Negative: The medium remains red or turns a more intense pink/magenta, indicating no

melibiose fermentation.[3]
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Gas Production (if using Durham tubes): The presence of a bubble at the top of the

inverted Durham tube indicates gas production.

Protocol 3: Preparation of Melibiose-Supplemented
MacConkey Agar
Objective: To prepare a selective and differential agar medium for the isolation and

differentiation of Gram-negative bacteria based on their ability to ferment melibiose.

Materials:

MacConkey Agar base

D-(+)-Melibiose

Distilled or deionized water

Autoclave

Sterile petri dishes

Composition of MacConkey Agar Base (per liter):

Component Amount

Pancreatic Digest of Gelatin 17.0 g

Peptones (meat and casein) 3.0 g

Lactose 10.0 g

Bile Salts No. 3 1.5 g

Sodium Chloride 5.0 g

Neutral Red 0.03 g

Crystal Violet 0.001 g

Agar 13.5 g
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Procedure:

Prepare the Agar Base: Suspend the MacConkey Agar base components in 1 liter of distilled

water.

Add Melibiose: Add 10.0 grams of D-(+)-Melibiose to the mixture.

Dissolve: Heat the mixture to boiling with frequent agitation to completely dissolve all

components.[8]

Sterilization: Autoclave the medium at 121°C for 15 minutes.[8]

Pouring Plates: Cool the sterilized medium to 45-50°C in a water bath and pour it into sterile

petri dishes. Allow the agar to solidify completely.

Storage: Store the prepared plates at 2-8°C in the dark.

Quality Control
For reliable results, it is essential to perform quality control testing on each new batch of

melibiose-containing media. This should include sterility testing and performance testing with

known positive and negative control organisms.

Recommended Quality Control Strains:

Organism ATCC Number
Expected Result in Phenol
Red Melibiose Broth

Escherichia coli 25922 Negative (Red)

Klebsiella pneumoniae subsp.

pneumoniae
13883 Positive (Yellow)

Salmonella enterica subsp.

enterica serovar Typhimurium
14028 Positive (Yellow)
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Troubleshooting and Interpretation of Atypical
Results

Weak or Delayed Positive Reactions: Some organisms may be slow fermenters of melibiose.

If no color change is observed after 24 hours, re-incubate for an additional 24-48 hours.

Orange Color: An intermediate orange color may indicate weak or slow acid production.

Further biochemical testing may be required for definitive identification.

Alkaline Reversion: In some cases, after initial acid production, the medium may revert to an

alkaline pH due to the breakdown of peptones in the medium, especially with prolonged

incubation. This can lead to a false-negative result. It is crucial to read the results within the

recommended timeframe.

No Growth: If the uninoculated control tube shows no growth, the medium may be inhibitory

to the test organism, or the inoculum may have been insufficient.

Swarming on Agar Plates: On melibiose-supplemented MacConkey agar, the swarming of

Proteus species is typically inhibited. However, some strains may still exhibit this

characteristic.[9]

By following these detailed protocols and understanding the principles of melibiose

fermentation, researchers, scientists, and drug development professionals can effectively utilize

D-melibiose as a valuable tool in the differential identification of microorganisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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